Cas no 2098131-62-3 (2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine)

• Product Name: 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine
• CAS No: 2098131-62-3
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5729092
• PubChem ID: 121202769
• Update Time: 2025-05-21

2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• F1907-6583
• 2-[4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl]pyridin-3-amine
• AKOS026710952
• 2098131-62-3
• 2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine
• 3-Pyridinamine, 2-[4-(methoxymethyl)-3,3-dimethyl-1-pyrrolidinyl]-
• 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine

• Inchi： 1S/C13H21N3O/c1-13(2)9-16(7-10(13)8-17-3)12-11(14)5-4-6-15-12/h4-6,10H,7-9,14H2,1-3H3
• InChI Key： OOCRYJRAGMWKKE-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C2C(=CC=CN=2)N)CC1(C)C

Computed Properties

• Exact Mass: 235.168462302g/mol
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 373.5±27.0 °C(Predicted)
• pka: 7.99±0.29(Predicted)

Additional information on 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine

Compound CAS No 2098131-62-3: 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine

The compound with CAS number 2098131-62-3, commonly referred to as 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted pyrrolidine moiety. The methoxymethyl group attached to the pyrrolidine ring adds further complexity and functionality to the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The pyridine ring is known for its aromatic stability and ability to participate in various hydrogen bonding interactions, making it a valuable component in medicinal chemistry. Similarly, the pyrrolidine moiety contributes to the molecule's flexibility and lipophilicity, which are critical properties for drug candidates aiming to cross biological membranes.

The synthesis of 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated an efficient method utilizing microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies have indicated that it exhibits potent activity against certain enzymes associated with neurodegenerative diseases. Additionally, its ability to modulate ion channels makes it a potential candidate for treating cardiovascular disorders. The methoxymethyl group has been identified as a key functional group responsible for these biological activities, as it enhances the molecule's bioavailability and receptor binding affinity.

From an environmental perspective, the ecological impact of this compound has also been a topic of interest. Studies conducted by the European Chemicals Agency (ECHA) suggest that while it poses minimal risk to aquatic life under standard conditions, further research is needed to assess its long-term effects on soil microbiota. These findings underscore the importance of sustainable practices in the synthesis and disposal of such compounds.

In conclusion, 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)pyridin-3-amine (CAS No 2098131-62-3) represents a fascinating example of how advanced synthetic techniques and cutting-edge research can lead to innovative chemical entities with wide-ranging applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of modern medicinal chemistry.